Cas no 871329-62-3 (3-Fluoro-5-methoxycarbonylphenylboronic acid)

3-Fluoro-5-methoxycarbonylphenylboronic acid structure
871329-62-3 structure
Product Name:3-Fluoro-5-methoxycarbonylphenylboronic acid
CAS No:871329-62-3
MF:C8H8BFO4
MW:197.956126213074
MDL:MFCD07363749
CID:719298
PubChem ID:44717206
Update Time:2024-10-26

3-Fluoro-5-methoxycarbonylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (3-Fluoro-5-(methoxycarbonyl)phenyl)boronic acid
    • 3-Fluoro-5-(methoxycarbonyl)benzeneboronic acid
    • 3-Fluoro-5-methoxycarbonylphenylboronic Acid
    • (3-fluoro-5-methoxycarbonylphenyl)boronic acid
    • Benzoic acid,3-borono-5-fluoro-, 1-methyl ester (9CI)
    • 3-fluoro-5-(methoxycarbonyl)phenylboronic acid
    • METHYL 3-BORONO-5-FLUOROBENZOATE
    • (3-Fluoro-5-Methoxycarbonyl)Benzeneboronic Acid
    • [3-Fluoro-5-(methoxycarbonyl)phenyl]boronic acid
    • KSC657S1F
    • VKHJVASTGLPBBL-UHFFFAOYSA-N
    • ZX-A
    • (3-Fluoro-5-methoxycarbonyl-phenyl)boronic acid
    • AKOS006344213
    • SY024056
    • (3-Fluoro-5-(methoxycarbonyl)phenyl)boronic acid;3-Fluoro-5-methoxycarbonylphenylboronic acid
    • DB-017971
    • MFCD07363749
    • 3-Fluoro-5-methoxycarbonylphenylboronicAcid
    • AB30683
    • DTXSID50660113
    • CS-0067554
    • (3-fluoro-5-methoxycarbonylphenyl)boronic acid, AldrichCPR
    • SCHEMBL14920217
    • AS-31285
    • EN300-316496
    • 871329-62-3
    • 3-Fluoro-5-methoxycarbonylphenylboronic acid
    • MDL: MFCD07363749
    • Inchi: 1S/C8H8BFO4/c1-14-8(11)5-2-6(9(12)13)4-7(10)3-5/h2-4,12-13H,1H3
    • InChI Key: VKHJVASTGLPBBL-UHFFFAOYSA-N
    • SMILES: O=C(C1C=C(B(O)O)C=C(F)C=1)OC

Computed Properties

  • Exact Mass: 198.05000
  • Monoisotopic Mass: 198.05
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8

Experimental Properties

  • Density: 1.33
  • Melting Point: 138-142
  • Boiling Point: 372.5°C at 760 mmHg
  • Flash Point: 179.1°C
  • Refractive Index: 1.513
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 66.76000
  • LogP: -0.70790

3-Fluoro-5-methoxycarbonylphenylboronic acid Security Information

  • Hazard Statement: Irritant
  • Hazard Category Code: 22
  • Hazardous Material Identification: Xi

3-Fluoro-5-methoxycarbonylphenylboronic acid Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

3-Fluoro-5-methoxycarbonylphenylboronic acid Pricemore >>

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